Naphtha, shale oil, hydrocracked, heavy thermal cracked.
Overview
Description
“Naphtha, shale oil, hydrocracked, heavy thermal cracked” is a complex combination of hydrocarbons produced by the distillation of products from a thermal cracking process for which the feedstock is hydrocracked shale oil . It is an intermediate hydrocarbon liquid stream derived from the refining of crude oil . It is most usually desulfurized and then catalytically reformed, which rearranges or restructures the hydrocarbon molecules in the naphtha as well as breaking some of the molecules into smaller molecules .
Synthesis Analysis
The synthesis of “Naphtha, shale oil, hydrocracked, heavy thermal cracked” involves a process known as hydrocracking. Hydrocracking is a flexible catalytic refining process that can upgrade a large variety of petroleum fractions . It is commonly applied to upgrade the heavier fractions obtained from the distillation of crude oils, including residue .Molecular Structure Analysis
“Naphtha, shale oil, hydrocracked, heavy thermal cracked” is a complex mixture of hydrocarbons obtained by treating a mineral oil fraction with hydrogen in the presence of a catalyst . It consists of hydrocarbons with carbon numbers predominantly in the range between C6 and C13 .Chemical Reactions Analysis
The chemical reactions involved in the production of “Naphtha, shale oil, hydrocracked, heavy thermal cracked” include the conversion of heavy molecular weight compounds to lower molecular weight compounds through carbon-carbon bond breaking and hydrogen addition .Physical And Chemical Properties Analysis
“Naphtha, shale oil, hydrocracked, heavy thermal cracked” is a distillation cut primarily made up of material roughly the same density as finished gasoline . It has a boiling range that can be from 180F to 330F .Mechanism of Action
The mechanism of action in the production of “Naphtha, shale oil, hydrocracked, heavy thermal cracked” involves a bifunctional mechanism. Two distinct types of catalytic sites are required to catalyze the steps in the reaction sequence. The cracking and isomerization reactions take place on the acidic support. The metals provide the hydrogenation function .
Safety and Hazards
“Naphtha, shale oil, hydrocracked, heavy thermal cracked” is a flammable liquid and vapour. It may be fatal if swallowed and enters airways. It may cause drowsiness or dizziness. It may cause cancer, genetic defects, damage fertility, and the unborn child. It causes damage to organs through prolonged or repeated exposure. It is toxic to aquatic life with long-lasting effects .
Future Directions
The future directions of “Naphtha, shale oil, hydrocracked, heavy thermal cracked” involve the continuous improvement of the hydrocracking process to produce products that meet or exceed all of the present environmental regulations . Refiners can adjust the cut points of heavy naphtha to shift volume into light naphtha and/or kerosene, and to reduce the volume going to the reformer .
properties
CAS RN |
195459-25-7 |
|---|---|
Product Name |
Naphtha, shale oil, hydrocracked, heavy thermal cracked. |
Molecular Formula |
C9H14O3 |
Molecular Weight |
0 |
synonyms |
Naphtha, shale oil, hydrocracked, heavy thermal cracked. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
